Cas no 1706464-87-0 (2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole)

• Product Name: 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole
• CAS No: 1706464-87-0
• MF: C₁₄H₈Br₂ClNO
• MW: 401.480421066284
• CID: 5181365
• Update Time: 2025-07-02

2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole

• Inchi： 1S/C14H8Br2ClNO/c15-13(16)8-5-6-12-11(7-8)18-14(19-12)9-3-1-2-4-10(9)17/h1-7,13H
• InChI Key： ZESWXZHTDHLOPF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(Br)Br)C=C2N=C1C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole

Introduction to 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole (CAS No. 1706464-87-0)

2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole, identified by the CAS number 1706464-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzooxazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both chloro and dibromomethyl substituents on the benzooxazole core enhances its potential as a versatile intermediate in the synthesis of bioactive molecules.

The benzooxazole scaffold is a prominent motif in drug discovery, exhibiting notable pharmacological properties due to its ability to interact with various biological targets. The chloro group at the 2-position and the dibromomethyl group at the 5-position introduce unique reactivity and electronic properties, making this compound a valuable building block for medicinal chemists. The structural features of 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole suggest potential applications in the development of novel therapeutic agents targeting inflammatory, infectious, and metabolic disorders.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors with benzooxazole cores due to their demonstrated efficacy in modulating key biological pathways. The dibromomethyl moiety, in particular, has been explored for its ability to participate in cross-coupling reactions, which are fundamental in constructing complex molecular architectures. This reactivity allows for the facile introduction of additional functional groups, enabling the synthesis of derivatives with tailored pharmacological profiles.

Current studies have highlighted the significance of halogenated benzooxazoles in medicinal chemistry. The chloro and dibromomethyl substituents not only enhance the lipophilicity of the molecule but also serve as handles for further chemical manipulation. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed to incorporate aryl or amino groups, leading to compounds with enhanced binding affinity to biological targets.

One of the most compelling aspects of 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the benzooxazole ring, researchers can elucidate critical interactions with biological receptors. This approach has been instrumental in optimizing drug candidates for better pharmacokinetic properties and reduced toxicity. The compound's versatility makes it an attractive candidate for further exploration in both academic and industrial settings.

The synthesis of 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole involves multi-step organic transformations that highlight the compound's synthetic accessibility. Starting from commercially available precursors, such as 2-chlorophenylboronic acid and 5-bromo-2-hydroxybenzaldehyde, key intermediates can be constructed through cross-coupling and condensation reactions. The final product exhibits high purity and yield, making it suitable for downstream applications in drug development.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before experimental validation. This integration of computational methods with traditional synthetic approaches has significantly reduced the time and cost associated with hit identification and lead optimization.

The pharmacological potential of this compound has been underscored by several preclinical studies. Researchers have demonstrated its efficacy in inhibiting enzymes involved in inflammatory pathways, such as COX-2 and LOX-5. Additionally, preliminary data suggest that derivatives of 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole may exhibit antiviral properties, making them relevant in the context of emerging infectious diseases.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The electronic effects induced by halogens modulate reactivity and binding interactions, providing chemists with powerful tools to fine-tune molecular properties. In the case of 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole, both halogen atoms contribute to its overall reactivity and pharmacological profile.

Future directions for research on this compound include exploring its derivatives through library synthesis platforms. High-throughput screening (HTS) techniques can be employed to rapidly assess large collections of analogs for biological activity. This strategy has proven successful in identifying lead compounds for various therapeutic areas.

The industrial relevance of 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole is further emphasized by its potential scalability for large-scale production. Process chemists are actively working on optimizing synthetic routes to ensure cost-effective manufacturing while maintaining high standards of quality control.

In conclusion, 2-(2-Chloro-phenyl)-5-dibromomethyl-benzooxazole (CAS No. 1706464-87-0) represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its synthetic accessibility and pharmacological potential, make it a valuable asset in the quest for novel therapeutic agents.